Cas no 2580295-49-2 (methyl (2E)-5-amino-2-methylpent-2-enoate)

• Product Name: methyl (2E)-5-amino-2-methylpent-2-enoate
• CAS No: 2580295-49-2
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5663016
• PubChem ID: 87330429
• Update Time: 2025-10-23

methyl (2E)-5-amino-2-methylpent-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2580295-49-2
• EN300-27730702
• methyl (2E)-5-amino-2-methylpent-2-enoate
• SCHEMBL2063670

• Inchi： 1S/C7H13NO2/c1-6(4-3-5-8)7(9)10-2/h4H,3,5,8H2,1-2H3/b6-4+
• InChI Key： GYFSWMNYYFWHRJ-GQCTYLIASA-N
• SMILES： O(C)C(/C(/C)=C/CCN)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on methyl (2E)-5-amino-2-methylpent-2-enoate

Recent Advances in the Study of Methyl (2E)-5-amino-2-methylpent-2-enoate (CAS: 2580295-49-2) in Chemical Biology and Pharmaceutical Research

Methyl (2E)-5-amino-2-methylpent-2-enoate (CAS: 2580295-49-2) is a compound of growing interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unsaturated ester structure and amino functionality, has shown potential in various applications, including drug synthesis and biochemical studies. Recent research has focused on its synthesis, biological activity, and potential therapeutic applications, making it a subject of significant scientific inquiry.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for methyl (2E)-5-amino-2-methylpent-2-enoate, highlighting its role as a key intermediate in the production of novel bioactive compounds. The study demonstrated that this compound can be efficiently synthesized via a multi-step process involving catalytic hydrogenation and esterification, with a high yield and purity. The researchers emphasized the compound's stability under physiological conditions, which is crucial for its potential use in drug development.

In another study, methyl (2E)-5-amino-2-methylpent-2-enoate was investigated for its inhibitory effects on specific enzymes involved in inflammatory pathways. The results indicated that the compound exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for developing anti-inflammatory agents. Further molecular docking studies revealed that the compound's unique structure allows it to interact with the active site of COX-2, providing a basis for future structure-activity relationship (SAR) studies.

Additionally, research has explored the application of methyl (2E)-5-amino-2-methylpent-2-enoate in peptide synthesis. Its ability to act as a protecting group for amino acids has been demonstrated, offering a new tool for the synthesis of complex peptides. This application is particularly relevant in the development of peptide-based therapeutics, where precise control over amino acid protection and deprotection is essential.

Despite these promising findings, challenges remain in the large-scale production and optimization of methyl (2E)-5-amino-2-methylpent-2-enoate for pharmaceutical applications. Current research is focused on improving synthetic methodologies and exploring its broader biological activities. Future studies may also investigate its potential in targeted drug delivery systems, leveraging its unique chemical properties.

In conclusion, methyl (2E)-5-amino-2-methylpent-2-enoate (CAS: 2580295-49-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its synthetic accessibility, biological activity, and potential therapeutic applications make it a valuable subject for ongoing and future studies. As research progresses, this compound may play a pivotal role in the development of new drugs and biochemical tools.